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Compound of Interest

Compound Name: Ucph-101

Cat. No.: B1683363

Disclaimer: A specific Safety Data Sheet (SDS) for UCPH-101 was not located in the public
domain. The following guidance is based on information from supplier product datasheets and
general laboratory safety protocols for handling solid chemical compounds and their solutions.
Researchers must consult their institution's safety office and perform a risk assessment before
handling this compound.

UCPH-101 is a selective, non-substrate inhibitor of the Excitatory Amino Acid Transporter 1
(EAAT1).[1] It is a valuable tool in neuroscience research for studying the role of EAAT1 in
various physiological and pathological processes.[2][3] Due to its potent biological activity,
meticulous handling is required to ensure personnel safety and experimental integrity.

Chemical and Physical Properties of UCPH-101
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Property Value Source

2-Amino-5,6,7,8-tetrahydro-4-

4-methoxyphenyl)-7-
Chemical Name ( ypheny)

(naphthalen-1-yl)-5-ox0-4H-

chromene-3-carbonitrile

Molecular Formula C27H22N203

Molecular Weight 422.48 g/mol

Purity >98%

Solubility Soluble to 25 mM in DMSO

Store at +4°C, under
desiccating conditions.

Solutions should be prepared

Storage ] ]
fresh; if storage is necessary,
store at -20°C for up to one
month.

CAS Number 1118460-77-7

Personal Protective Equipment (PPE)
Recommendations

As a precautionary measure, when handling UCPH-101 powder and its solutions, the following
personal protective equipment should be utilized.
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. Hand Protective Respiratory
Task Eye Protection . . .
Protection Clothing Protection
Fully buttoned N95 respirator or
o Safety glasses Chemical- lab coat, long higher, especially
Weighing o . . . .
with side shields resistant gloves pants, and if not handled in
Powder . ;
or goggles. (e.g., nitrile). closed-toe a containment
shoes. hood.
If notin a fume
_ _ Lab coat or hood, a
) ) o Chemical splash Chemical- ) ) )
Dissolving/Dilutin chemical- respirator with an

9

goggles or a face

resistant gloves

resistant apron

organic vapor

shield. (e.g., nitrile). ) )
over a lab coat. cartridge is
recommended.
Not generally
) required if
Chemical- )
General Safety glasses ] Fully buttoned handled in a
) o ) resistant gloves ]
Handling with side shields. lab coat. well-ventilated

(e.g., nitrile).

area or fume
hood.

Operational Plan for Safe Handling

1.

Preparation and Weighing:

Conduct all weighing and initial dilutions of UCPH-101 powder within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Use anti-static weighing paper and appropriate tools to handle the powder.

Ensure the balance is clean before and after use.

. Dissolution:

UCPH-101 is soluble in DMSO. Add the solvent slowly to the vial containing the pre-weighed

compound.
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Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Prepare solutions fresh for each experiment if possible. If storage is required, store solutions
at -20°C for up to one month.

w

. Experimental Use:

When handling solutions of UCPH-101, always wear appropriate PPE.

Avoid direct contact with skin and eyes.

Work in a well-ventilated area.

Disposal Plan

o Contaminated Materials: All disposable items that have come into contact with UCPH-101
(e.q., pipette tips, gloves, weighing paper) should be collected in a designated, sealed waste
container.

e Liquid Waste: Unused solutions of UCPH-101 should be collected in a clearly labeled
hazardous waste container. Do not dispose of down the drain.

o Disposal Method: All waste must be disposed of in accordance with local, state, and federal
regulations for chemical waste. Contact your institution's environmental health and safety
department for specific guidance.
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Safe Handling Workflow for UCPH-101
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Caption: A logical workflow for the safe handling of UCPH-101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidance for UCPH-
101]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683363#personal-protective-equipment-for-
handling-ucph-101]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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